Cas no 1807263-01-9 (Ethyl 2-bromomethyl-5-cyano-4-nitrobenzoate)

• Product Name: Ethyl 2-bromomethyl-5-cyano-4-nitrobenzoate
• CAS No: 1807263-01-9
• MF: C₁₁H₉BrN₂O₄
• MW: 313.104161977768
• CID: 4948003
• Update Time: 2025-10-31

Ethyl 2-bromomethyl-5-cyano-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-5-cyano-4-nitrobenzoate

• Inchi： 1S/C11H9BrN2O4/c1-2-18-11(15)9-3-8(6-13)10(14(16)17)4-7(9)5-12/h3-4H,2,5H2,1H3
• InChI Key： HCNUAHKQZSFMCZ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C#N)=CC=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-bromomethyl-5-cyano-4-nitrobenzoate

Recent Advances in the Application of Ethyl 2-bromomethyl-5-cyano-4-nitrobenzoate (CAS: 1807263-01-9) in Chemical Biology and Pharmaceutical Research

Ethyl 2-bromomethyl-5-cyano-4-nitrobenzoate (CAS: 1807263-01-9) has recently emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals and chemical probes. This compound, characterized by its reactive bromomethyl and electron-withdrawing cyano and nitro groups, serves as a versatile building block in organic synthesis. Recent studies have highlighted its utility in the construction of heterocyclic frameworks, which are prevalent in many drug molecules. The unique reactivity profile of this compound allows for selective modifications, making it a valuable tool in medicinal chemistry and chemical biology research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Ethyl 2-bromomethyl-5-cyano-4-nitrobenzoate as a precursor for the synthesis of potent kinase inhibitors. The bromomethyl group facilitated the introduction of various amine functionalities, enabling the rapid generation of a diverse library of compounds. Subsequent biological screening identified several candidates with nanomolar inhibitory activity against target kinases, underscoring the compound's significance in drug discovery. The study also demonstrated the compound's compatibility with modern synthetic techniques, such as microwave-assisted and flow chemistry, which enhance efficiency and yield.

Another notable application of Ethyl 2-bromomethyl-5-cyano-4-nitrobenzoate was reported in a 2024 ACS Chemical Biology article, where it was employed in the development of fluorescent probes for cellular imaging. The nitro and cyano groups were strategically leveraged to tune the photophysical properties of the resulting probes, enabling real-time visualization of intracellular processes. This research opens new avenues for studying dynamic biological systems with high spatial and temporal resolution. The compound's adaptability in probe design highlights its potential beyond traditional pharmaceutical applications.

Recent advancements in synthetic methodology have further expanded the utility of Ethyl 2-bromomethyl-5-cyano-4-nitrobenzoate. A 2023 Organic Letters publication detailed a novel palladium-catalyzed cross-coupling reaction using this compound, which provided access to previously inaccessible chemical space. The reaction's mild conditions and broad substrate scope make it particularly attractive for industrial-scale applications. Additionally, computational studies have shed light on the compound's reactivity patterns, aiding in the rational design of derivatives with tailored properties.

In conclusion, Ethyl 2-bromomethyl-5-cyano-4-nitrobenzoate (CAS: 1807263-01-9) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its multifaceted reactivity, combined with recent methodological innovations, positions it as a cornerstone in the development of next-generation therapeutics and research tools. Future research directions may explore its application in targeted drug delivery systems and the synthesis of complex natural product analogs, further solidifying its importance in the field.